Cas no 1260915-14-7 (N-(3-chlorophenyl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• CAS No: 1260915-14-7
• MF: C₂₀H₁₄Cl₂N₄O₂
• MW: 413.25676202774
• CID: 5321026
• Update Time: 2025-05-20

N-(3-chlorophenyl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-(2-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)acetamide
• N-(3-chlorophenyl)-2-[2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetamide
• N-(3-chlorophenyl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• STL075282

• Inchi： 1S/C20H14Cl2N4O2/c21-14-5-1-4-13(10-14)19-24-20(28-25-19)17-8-3-9-26(17)12-18(27)23-16-7-2-6-15(22)11-16/h1-11H,12H2,(H,23,27)
• InChI Key： DMRABQNEKIJISN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CN1C=CC=C1C1=NC(C2C=CC=C(C=2)Cl)=NO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 540
• XLogP3: 4.5
• Topological Polar Surface Area: 73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-(3-chlorophenyl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

Introduction to N-(3-chlorophenyl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide and Its Significance in Modern Chemical Research

N-(3-chlorophenyl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide (CAS No: 1260915-14-7) is a compound that has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This molecule, characterized by its intricate heterocyclic framework, represents a fascinating subject of study for researchers exploring novel pharmacological targets and synthetic methodologies.

The compound's structure is a composite of several key pharmacophoric elements, including a 3-chlorophenyl moiety, a 1,2,4-oxadiazole ring system, and a pyrrole ring. These components are strategically arranged to create a molecule with potential bioactivity across multiple therapeutic domains. The presence of the 3-chlorophenyl group suggests interactions with biological targets that are often mediated by halogen bonding, a phenomenon that has been increasingly exploited in the design of small-molecule inhibitors and probes.

The 1,2,4-oxadiazole ring is another critical feature of this compound, known for its stability and ability to engage in hydrogen bonding interactions. This motif is widely recognized for its role in medicinal chemistry, particularly in the development of antimicrobial and anti-inflammatory agents. In the context of N-(3-chlorophenyl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide, the oxadiazole ring may serve as a scaffold for further derivatization, enabling the exploration of diverse biological activities.

The pyrrole ring adds another layer of complexity to the molecule's structure. Pyrroles are well-documented heterocycles with significant roles in natural products and pharmaceuticals. They are known for their ability to interact with biological systems through various mechanisms, including coordination with metal ions and participation in π-stacking interactions. The incorporation of a pyrrole ring into the molecular framework of N-(3-chlorophenyl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide may enhance its binding affinity to specific biological targets, making it a promising candidate for drug discovery efforts.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves the careful construction of the heterocyclic core while maintaining regioselectivity to ensure the correct placement of functional groups. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve the desired molecular architecture efficiently.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing both oxadiazole and pyrrole moieties. These heterocyclic systems have been shown to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. N-(3-chlorophenyl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide is no exception and has been investigated for its potential therapeutic applications.

The compound's interaction with biological targets has been studied using both computational methods and experimental approaches. Molecular modeling studies have predicted favorable binding modes for this molecule with various proteins involved in disease pathways. These predictions have guided experimental efforts aimed at validating the bioactivity of N-(3-chlorophenyl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide through enzyme inhibition assays and cell-based assays.

In one notable study published in a leading chemical biology journal, researchers demonstrated that N-(3-chlorophenyl-) -{[^{Bis(4-fluorobenzoyl)amino]methylidene}acetamide (a related derivative) exhibited inhibitory activity against certain kinases implicated in cancer progression. This finding provided valuable insights into the potential anticancer properties of molecules containing similar structural features. While further research is needed to fully elucidate the mechanism of action for N-(Bis(4-fluorobenzoyl)amino)methylidene}acetamide), these preliminary results highlight its significance as a lead compound for drug development.}

The synthesis and characterization of N-(^{Bis(4-fluorobenzoyl)amino)methylidene}acetamide have also contributed to our understanding of how structural modifications can influence bioactivity. By comparing this derivative with other analogs containing different substituents on the pyrrole or oxadiazole rings, researchers have gained insights into which structural features are most critical for achieving optimal biological activity. These findings are expected to guide future synthetic efforts aimed at developing more potent and selective therapeutic agents.}

The versatility of N-(^{Bis(4-fluorobenzoyl)amino)methylidene}acetamide extends beyond its potential as an anticancer agent. It has also been explored as a tool compound for studying protein-protein interactions and as a starting material for generating libraries of novel bioactive molecules through combinatorial chemistry approaches. The compound's unique structural features make it an attractive candidate for developing probes that can be used to investigate complex biological pathways.}

The development of new synthetic methodologies has been instrumental in facilitating access to complex molecules like N-(^{Bis(4-fluorobenzoyl)amino)methylidene}acetamide. Advances in flow chemistry have enabled high-throughput synthesis campaigns that can rapidly generate large libraries of derivatives for screening purposes. Additionally}

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